N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide

• IUPAC Name: 1-(3-methoxyphenyl)-N-[(2-methoxyphenyl)methyl]methanamine;hydrobromide
• InChI: InChI=1S/C16H19NO2.BrH/c1-18-15-8-5-6-13(10-15)11-17-12-14-7-3-4-9-16(14)19-2;/h3-10,17H,11-12H2,1-2H3;1H
• InChI Key: ADLMBBDOUAOXFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNCC2=CC=CC=C2OC.Br
• Molecular Formula: C16H20BrNO2
• Molecular Weight: 338.24 g/mol
• CAS RN: 1609399-91-8

Description

N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide, also known as 25B-NBOMe, is a synthetic psychedelic drug that belongs to the phenethylamine family. It was first synthesized in 2004 by Ralf Heim and his team at the Free University of Berlin. Since then, it has gained popularity as a recreational drug due to its potent hallucinogenic effects. However, it has also attracted the attention of researchers due to its potential therapeutic applications.

Mechanism of Action

N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide acts as a partial agonist at the 5-HT2A receptor, which leads to the activation of downstream signaling pathways. This results in the modulation of neurotransmitter release, particularly dopamine and serotonin, which are involved in the regulation of mood and perception.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide are similar to those of other psychedelic drugs. It can cause changes in perception, mood, and thought processes, as well as alterations in sensory perception and time perception. It can also induce visual and auditory hallucinations, synesthesia, and ego dissolution.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide is its high potency, which makes it a useful tool for studying the 5-HT2A receptor and its downstream signaling pathways. However, its potent hallucinogenic effects also pose a risk to researchers, as they can be difficult to control and may interfere with experimental outcomes. Additionally, its status as a Schedule I controlled substance in many countries makes it difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research on N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide. One area of interest is its potential as a treatment for mood disorders, particularly depression and anxiety. Another area of interest is its potential as a tool for studying the 5-HT2A receptor and its downstream signaling pathways. Additionally, further research is needed to fully understand the long-term effects of N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide on the brain and body.

Scientific Research Applications

Research on N-(3-methoxybenzyl)-1-(2-methoxyphenyl)methanamine hydrobromide has mainly focused on its potential therapeutic applications. Studies have shown that it has a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This suggests that it may have potential as a treatment for mood disorders such as depression and anxiety.